Cas no 26038-24-4 (Phenol, 5-sec-butyl-2-fluoro- (8CI))

• Product name: Phenol, 5-sec-butyl-2-fluoro- (8CI)
• CAS No: 26038-24-4
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 914200
• PubChem ID: 71436484

Phenol, 5-sec-butyl-2-fluoro- (8CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-sec-butyl-2-fluoro- (8CI)
• 26038-24-4
• PHENOL, 5-SEC-BUTYL-2-FLUORO-
• 5-sec-Butyl-2-fluorophenol
• DB-288524
• Phenol,5-sec-butyl-2-fluoro-(8ci)

• Inchi： InChI=1S/C10H13FO/c1-3-7(2)8-4-5-9(11)10(12)6-8/h4-7,12H,3H2,1-2H3
• InChI Key： LGXNFYPIWZDEBI-UHFFFAOYSA-N
• SMILES： CCC(C)C1=CC(=C(C=C1)F)O

Computed Properties

• Exact Mass: 168.095043196g/mol
• Monoisotopic Mass: 168.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes